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Prerubialatin Prerubialatin
Brand Name: Vulcanchem
CAS No.: 1667718-89-9
VCID: VC0161907
InChI: InChI=1S/C27H20O7/c1-24(2)12-13-25(34-24)26(23(31)33-3)18-19(21(29)15-9-5-4-8-14(15)20(18)28)27(25,32)17-11-7-6-10-16(17)22(26)30/h4-13,32H,1-3H3/t25-,26+,27-/m1/s1
SMILES: CC1(C=CC2(O1)C3(C4=CC=CC=C4C(=O)C2(C5=C3C(=O)C6=CC=CC=C6C5=O)C(=O)OC)O)C
Molecular Formula: C27H20O7
Molecular Weight: 456.45

Prerubialatin

CAS No.: 1667718-89-9

Reference Standards

VCID: VC0161907

Molecular Formula: C27H20O7

Molecular Weight: 456.45

Prerubialatin - 1667718-89-9

CAS No. 1667718-89-9
Product Name Prerubialatin
Molecular Formula C27H20O7
Molecular Weight 456.45
IUPAC Name methyl (1'S,2R,12'R)-12'-hydroxy-5,5-dimethyl-3',10',19'-trioxospiro[furan-2,20'-pentacyclo[10.7.1.02,11.04,9.013,18]icosa-2(11),4,6,8,13,15,17-heptaene]-1'-carboxylate
Standard InChI InChI=1S/C27H20O7/c1-24(2)12-13-25(34-24)26(23(31)33-3)18-19(21(29)15-9-5-4-8-14(15)20(18)28)27(25,32)17-11-7-6-10-16(17)22(26)30/h4-13,32H,1-3H3/t25-,26+,27-/m1/s1
Standard InChIKey UIYJKPDDHXDUIN-KWXIBIRDSA-N
SMILES CC1(C=CC2(O1)C3(C4=CC=CC=C4C(=O)C2(C5=C3C(=O)C6=CC=CC=C6C5=O)C(=O)OC)O)C
Appearance Yellow powder
PubChem Compound 122219480
Last Modified Nov 11 2021
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